Cas no 41330-49-8 (3-Chloro-1H-indazol-5-amine)

• Product Name: 3-Chloro-1H-indazol-5-amine
• CAS No: 41330-49-8
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD07781654
• CID: 840544
• PubChem ID: 11309738
• Update Time: 2025-05-20

3-Chloro-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1H-indazol-5-amine
• 3-chloro-2H-indazol-5-amine
• 5-Amino-3-chloro (1H)indazole
• 5-AMINO-3-CHLORO-1H-INDAZOLE
• 3-CHLORO-INDAZOL-5-AMINE
• 5-AMINO-3-CHLOROINDAZOLE
• PB27832
• 41330-49-8
• SCHEMBL762275
• 3-chloro-1H-indazole-5-amine
• EN300-716323
• P10513
• DTXSID40461873
• AKOS006285924
• CS-0051423
• CXLAMAWMZAQBKK-UHFFFAOYSA-N
• J-512165
• MFCD07781654
• TS-02264

• MDL： MFCD07781654
• Inchi： 1S/C7H6ClN3/c8-7-5-3-4(9)1-2-6(5)10-11-7/h1-3H,9H2,(H,10,11)
• InChI Key： CXLAMAWMZAQBKK-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C=CC2=NN1)N

Computed Properties

• Exact Mass: 167.02500
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.533
• Boiling Point: 219.4°C at 760 mmHg
• Flash Point: 86.5°C
• Refractive Index: 1.777
• PSA: 54.70000
• LogP: 2.37970

3-Chloro-1H-indazol-5-amine Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Chloro-1H-indazol-5-amine

3-Chloro-1H-indazol-5-amine (CAS No. 41330-49-8): An Overview of Its Structure, Properties, and Applications in Modern Research

3-Chloro-1H-indazol-5-amine (CAS No. 41330-49-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including the development of novel therapeutic agents and the elucidation of biological mechanisms. This article provides a comprehensive overview of 3-Chloro-1H-indazol-5-amine, highlighting its chemical structure, physical properties, synthesis methods, and recent advancements in its research and applications.

Chemical Structure and Physical Properties

3-Chloro-1H-indazol-5-amine is a substituted indazole derivative with the molecular formula C₈H₇ClN₄. The compound features a six-membered indazole ring system with a chlorine atom at the 3-position and an amino group at the 5-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The molecular weight of 3-Chloro-1H-indazol-5-amine is approximately 186.62 g/mol, and it exists as a white crystalline solid at room temperature.

The solubility of 3-Chloro-1H-indazol-5-amine varies depending on the solvent. It is generally more soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) compared to water. This solubility profile is crucial for its use in various chemical reactions and biological assays. Additionally, the compound exhibits moderate stability under standard laboratory conditions, making it suitable for long-term storage and handling.

Synthesis Methods

The synthesis of 3-Chloro-1H-indazol-5-amine has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 3-chloroindazole with ammonia or an amine derivative under appropriate conditions. For example, a typical synthetic route involves the treatment of 3-chloroindazole with ammonium hydroxide in an alcoholic solvent, followed by purification through recrystallization or column chromatography.

An alternative method involves the coupling of 3-chloroindazole with an amino acid or amine-containing reagent using a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC). This approach allows for the introduction of additional functional groups onto the indazole scaffold, thereby expanding its potential applications.

Biological Activity and Applications

3-Chloro-1H-indazol-5-amine has demonstrated significant biological activity in various assays, making it a valuable compound for pharmaceutical research. One of its notable applications is as a lead compound for the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. Studies have shown that 3-Chloro-1H-indazol-5-amine can modulate serotonin levels in the brain by interacting with specific serotonin receptors.

In addition to its potential as an SSRI lead compound, 3-Chloro-1H-indazol-5-amine has been investigated for its anti-inflammatory properties. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that 3-Chloro-1H-indazol-5-amine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising biological activity of 3-Chloro-1H-indazol-5-amine has led to its evaluation in preclinical studies and early-stage clinical trials. Preliminary results from these studies have shown that the compound is well-tolerated and exhibits favorable pharmacokinetic properties. However, further research is needed to fully understand its safety profile and efficacy in human subjects.

Ongoing research efforts are focused on optimizing the structure of 3-Chloro-1H-indazol-5-amine to enhance its potency and selectivity for specific biological targets. For instance, modifications to the indazole scaffold or the introduction of additional functional groups are being explored to improve its pharmacological properties. These efforts aim to develop more effective therapeutic agents based on this promising lead compound.

Conclusion

In conclusion, 3-Chloro-1H-indazol-5-amine (CAS No. 41330-49-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future advancements in drug discovery and development.